1-(6-ethyl-5-fluoropyrimidin-4-yl)-4-{thieno[2,3-d]pyrimidin-4-yl}-1,4-diazepane

• IUPAC Name: 4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C17H19FN6S/c1-2-13-14(18)16(21-10-19-13)24-6-3-5-23(7-8-24)15-12-4-9-25-17(12)22-11-20-15/h4,9-11H,2-3,5-8H2,1H3
• InChI Key: VGXNCDBTMACFNP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)N2CCCN(CC2)C3=C4C=CSC4=NC=N3)F
• Molecular Formula: C17H19FN6S
• Molecular Weight: 358.4 g/mol
• CAS No.: 2640944-13-2

Description

This compound features a 1,4-diazepane core, a seven-membered ring containing two nitrogen atoms, linked to two distinct pyrimidine moieties: a 6-ethyl-5-fluoropyrimidin-4-yl group and a thieno[2,3-d]pyrimidin-4-yl group. The fluoropyrimidine moiety may improve metabolic stability and membrane permeability, while the thienopyrimidine group is associated with kinase inhibition and receptor antagonism, as seen in related compounds .

Mechanism of Action

Target of Action

It is noted that similar compounds have been used in the synthesis ofvoriconazole , a pharmaceutical agent known for its antifungal activity. Voriconazole acts by inhibiting the fungal cytochrome P450 enzyme, which is involved in the synthesis of ergosterol, a key component of the fungal cell membrane.

Mode of Action

Given its structural similarity to voriconazole, it may also act by inhibiting the fungal cytochrome p450 enzyme, thereby disrupting the synthesis of ergosterol and leading to the destabilization of the fungal cell membrane.

Biochemical Pathways

The compound likely affects the ergosterol biosynthesis pathway, given its potential role as an inhibitor of the fungal cytochrome P450 enzyme. This would lead to a decrease in ergosterol production, resulting in the disruption of the fungal cell membrane and inhibition of fungal growth.

Result of Action

The result of the compound’s action would likely be the inhibition of fungal growth, due to the disruption of the fungal cell membrane caused by the decrease in ergosterol production. This could potentially make it useful in the treatment of fungal infections.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Structural Features

Table 1: Structural Comparison of Key Compounds

Compound Name/ID	Core Structure	Key Substituents	Biological Target
Target Compound	1,4-Diazepane	6-Ethyl-5-fluoropyrimidin-4-yl; Thieno[2,3-d]pyrimidin-4-yl	Likely kinase or GPCRs*
Compound 22 ()	Piperazine	Cyclopenta-1,3-dien-1-yl; Chloromethyl	GPR55 receptor antagonist
Thieno[2,3-d]pyrimidin-4-yl hydrazone ()	Hydrazone linker	Substituted phenyl groups	CDK4 inhibitor
EP 4 374 877 A2 ()	Diazaspiro[3.5]nonene	Trifluoromethyl; Oxetan-3-yl	Undisclosed (Patent)

*Inferred from structural analogs in and .

Key Observations:

• Ring Size and Flexibility: The target compound's 1,4-diazepane core (7-membered) offers greater flexibility than piperazine (6-membered in Compound 22) or rigid hydrazone linkers (). This flexibility may optimize binding to targets requiring adaptable conformations .
• The ethyl group may modulate lipophilicity, influencing pharmacokinetics .